2-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-4-methoxypyrimidine

Specification

• CAS No.: 2549052-13-1
• Molecular Formula: C16H20N6O
• Molecular Weight: 312.37 g/mol
• IUPAC Name: 4-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• Standard InChI: InChI=1S/C16H20N6O/c1-23-14-5-6-17-16(20-14)22-9-7-21(8-10-22)15-12-3-2-4-13(12)18-11-19-15/h5-6,11H,2-4,7-10H2,1H3
• Standard InChI Key: JLLQFQYKSOYSDN-UHFFFAOYSA-N
• SMILES: COC1=NC(=NC=C1)N2CCN(CC2)C3=NC=NC4=C3CCC4
• Canonical SMILES: COC1=NC(=NC=C1)N2CCN(CC2)C3=NC=NC4=C3CCC4

Introduction

The compound 2-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-4-methoxypyrimidine is a complex organic molecule that combines a cyclopenta[d]pyrimidine ring with a piperazine and a methoxypyrimidine moiety. This structure suggests potential biological activity due to the presence of these pharmacophoric groups, which are often found in drugs and drug candidates.

Potential Biological Activities

Compounds with similar structures have shown various biological activities, including antiviral, anticancer, and antimicrobial effects. The presence of a piperazine ring often enhances solubility and bioavailability, while the methoxypyrimidine moiety can contribute to specific interactions with biological targets.

Potential Applications

• Antiviral Agents: The cyclopenta[d]pyrimidine core might interact with viral enzymes or proteins.

• Anticancer Agents: The compound could potentially inhibit cell growth or induce apoptosis in cancer cells.

• Antimicrobial Agents: The structure might exhibit activity against bacteria or fungi.

Research Findings and Future Directions

While specific research findings on 2-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-4-methoxypyrimidine are not available, related compounds have shown promising biological activities. Future studies should focus on synthesizing this compound and evaluating its pharmacological properties, including its efficacy, safety, and pharmacokinetics.

Research Challenges

• Synthetic Complexity: The synthesis of this compound may require innovative methods to efficiently form the desired structure.

• Biological Evaluation: Comprehensive in vitro and in vivo studies are necessary to determine its biological activity and potential therapeutic applications.